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Compound of Interest

Compound Name: 2-lodo-2-methylbutane

Cat. No.: B1604862

This guide provides essential safety and logistical information for the proper disposal of 2-iodo-
2-methylbutane, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, it is imperative to handle 2-iodo-2-methylbutane with
appropriate care in a well-ventilated area, preferably within a chemical fume hood. The
compound is flammable and harmful if swallowed[1].

Personal Protective Equipment (PPE):

o Gloves: Wear nitrile or neoprene gloves for adequate chemical resistance[2].
o Eye Protection: Use chemical safety goggles or a face shield.

o Lab Coat: A flame-resistant and chemical-resistant lab coat is mandatory.

» Respiratory Protection: If working outside a fume hood, a NIOSH-approved respirator with
appropriate cartridges is necessary[3].

Spill Response: In the event of a spill, evacuate the immediate area. Contain the spill using an
inert absorbent material, such as vermiculite, dry sand, or a commercial spill kit designed for
organic solvents[2][3]. Use non-sparking tools to collect the absorbed material and place it into
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a sealed container for hazardous waste disposal. Ventilate the area thoroughly. Do not allow
the chemical to enter drains or waterways[4].

First Aid:

 Inhalation: Move the affected person to fresh air immediately. Seek medical attention if
respiratory symptoms persist[2].

» Skin Contact: Remove contaminated clothing and wash the affected skin thoroughly with
soap and water[2].

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek prompt medical attention[3].

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of 2-iodo-2-
methylbutane to inform safe handling and disposal procedures.

Property Value Source(s)

Molecular Formula CsHaal [11[5]16]

Molecular Weight 198.05 g/mol (1116171

Appearance Not specified; likely a liquid

Boiling Point 126.2 °C at 760 mmHg [51[6]

Melting Point -85.6 °C (estimate) [5]

Density 1.524 g/cm3 [5]1[6]

Flash Point 24.8 °C [51[6]
Flammable Liquid (Categor

Hazards 2), Harmful if gwall(owedg ' il
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Step-by-Step Disposal Protocol

The primary directive for the disposal of 2-iodo-2-methylbutane is to treat it as halogenated
organic hazardous waste. Under no circumstances should this chemical be disposed of down
the drain or mixed with general solid waste[2][8].

Methodology for Waste Segregation and Collection

o Waste Identification: 2-lodo-2-methylbutane is classified as a halogenated organic
compound because it contains iodine[9][10].

o Waste Segregation: It is crucial to keep halogenated organic waste separate from non-
halogenated waste streams to prevent dangerous reactions and reduce disposal costs[10]
[11]. Do not mix with acids, bases, or oxidizers[8][11].

o Waste Collection:

o Collect all waste containing 2-iodo-2-methylbutane, including unused product, reaction
byproducts, and contaminated materials (e.g., absorbent pads, filter paper), in a
designated waste container.

o The container must be made of a compatible material (e.g., high-density polyethylene or
glass), be leak-proof, and have a tightly sealing cap[8][12].

e Labeling:

o Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is
added[8][10].

o Clearly list all chemical constituents and their approximate percentages on the label. Do
not use chemical formulas or abbreviations[13].

e Storage:

o Store the sealed hazardous waste container in a designated and secure satellite
accumulation area.
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o The storage location should be a cool, dry, and well-ventilated area, away from heat,
sparks, open flames, and direct sunlight[2][3].

o Ensure the container is stored within secondary containment to catch any potential
leaks[8][14].

e Arranging for Disposal:

o Once the container is nearly full (do not exceed 90% capacity), contact your institution's
Environmental Health and Safety (EHS) office to schedule a pickup[12][13].

o Follow all institutional procedures for documentation and internal transport of the waste
container.

e Decontamination:

o Thoroughly decontaminate all glassware and equipment that came into contact with 2-
iodo-2-methylbutane.

o Perform an initial rinse with a suitable solvent (e.g., acetone or ethanol), and collect this
rinsate as halogenated hazardous waste[8]. Follow this with a standard wash using soap
and water.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of 2-iodo-2-methylbutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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